Cas no 2097926-47-9 (4-cyclopropylidene-1-(4-fluoro-3-methylbenzenesulfonyl)piperidine)

• Product Name: 4-cyclopropylidene-1-(4-fluoro-3-methylbenzenesulfonyl)piperidine
• CAS No: 2097926-47-9
• MF: C₁₅H₁₈FNO₂S
• MW: 295.372326374054
• CID: 6592488
• PubChem ID: 121187198
• Update Time: 2025-05-20

4-cyclopropylidene-1-(4-fluoro-3-methylbenzenesulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropylidene-1-(4-fluoro-3-methylbenzenesulfonyl)piperidine
• 4-cyclopropylidene-1-(4-fluoro-3-methylphenyl)sulfonylpiperidine
• 4-cyclopropylidene-1-((4-fluoro-3-methylphenyl)sulfonyl)piperidine
• F6550-3280
• 2097926-47-9
• AKOS032461553

• Inchi： 1S/C15H18FNO2S/c1-11-10-14(4-5-15(11)16)20(18,19)17-8-6-13(7-9-17)12-2-3-12/h4-5,10H,2-3,6-9H2,1H3
• InChI Key： MKMVAEXAPYIYDE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)F)(N1CC/C(/CC1)=C1/CC/1)(=O)=O

Computed Properties

• Exact Mass: 295.10422815g/mol
• Monoisotopic Mass: 295.10422815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.8Ų

Additional information on 4-cyclopropylidene-1-(4-fluoro-3-methylbenzenesulfonyl)piperidine

Introduction to 4-cyclopropylidene-1-(4-fluoro-3-methylbenzenesulfonyl)piperidine (CAS No. 2097926-47-9)

4-cyclopropylidene-1-(4-fluoro-3-methylbenzenesulfonyl)piperidine, identified by its Chemical Abstracts Service (CAS) number 2097926-47-9, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential pharmacological applications. This compound belongs to the piperidine class, a heterocyclic structure known for its broad utility in drug design. The presence of a cyclopropylidene moiety and a 4-fluoro-3-methylbenzenesulfonyl group introduces specific electronic and steric properties that make it a promising candidate for further investigation.

The structural composition of 4-cyclopropylidene-1-(4-fluoro-3-methylbenzenesulfonyl)piperidine encompasses several key functional groups that contribute to its chemical reactivity and biological activity. The cyclopropylidene unit, characterized by its three-membered ring structure, provides rigidity and spatial constraints that can influence binding interactions with biological targets. This feature is particularly valuable in the development of small-molecule inhibitors or agonists, where precise molecular geometry is critical for efficacy.

Complementing the cyclopropylidene moiety is the 4-fluoro-3-methylbenzenesulfonyl group, which introduces both fluorine and methyl substituents onto a benzene ring sulfonated at the 4-position. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, enhances the compound's potential as a pharmacophore. Meanwhile, the methyl group contributes to steric hindrance and can influence the compound's solubility and bioavailability. Together, these groups create a multifaceted scaffold that may interact with biological systems in diverse ways.

In recent years, there has been growing interest in piperidine derivatives as pharmacological agents due to their favorable pharmacokinetic properties and demonstrated efficacy in various therapeutic areas. The compound 4-cyclopropylidene-1-(4-fluoro-3-methylbenzenesulfonyl)piperidine represents an advanced scaffold that builds upon these established principles. Its unique combination of structural elements suggests potential applications in the development of novel treatments for neurological disorders, cardiovascular diseases, and other conditions where precise molecular targeting is essential.

One of the most compelling aspects of this compound is its potential as a tool for exploring new therapeutic pathways. The cyclopropylidene moiety has been investigated in various contexts, including as a scaffold for G-protein coupled receptor (GPCR) modulators and kinase inhibitors. The introduction of the 4-fluoro-3-methylbenzenesulfonyl group further expands its utility by providing additional sites for interaction with biological targets. This dual functionality makes 4-cyclopropylidene-1-(4-fluoro-3-methylbenzenesulfonyl)piperidine a versatile platform for medicinal chemists seeking to develop next-generation therapeutics.

Recent studies have highlighted the importance of fluorinated aromatic sulfonamides in drug discovery. These compounds often exhibit enhanced binding affinity and metabolic stability, making them attractive candidates for clinical development. The 4-fluoro-3-methylbenzenesulfonyl component of this molecule aligns with this trend, suggesting that it may possess similar advantages. Furthermore, the piperidine ring itself is a well-documented pharmacophore in medicinal chemistry, with numerous examples demonstrating its effectiveness in modulating biological activity.

The synthesis of 4-cyclopropylidene-1-(4-fluoro-3-methylbenzenesulfonyl)piperidine presents an intriguing challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled the efficient assembly of complex heterocyclic systems like this one. These methods not only facilitate the preparation of individual compounds but also allow for rapid exploration of structural analogs.

In terms of biological evaluation, preliminary studies on related compounds suggest that 4-cyclopropylidene-1-(4-fluoro-3-methylbenzenesulfonyl)piperidine may exhibit interesting pharmacological properties. For instance, analogs containing similar functional groups have shown activity against enzymes such as kinases and phosphodiesterases, which are implicated in various disease pathways. While detailed data on this specific compound are limited at present, its structural features suggest potential therapeutic relevance.

The role of computational chemistry has been instrumental in guiding the design and optimization of molecules like 4-cyclopropylidene-1-(4-fluoro-3-methylbenzenesulfonyl)piperidine. Molecular modeling techniques can predict how different structural modifications will influence binding affinity and selectivity, allowing researchers to make informed decisions about which analogs to synthesize next. This approach accelerates the drug discovery process by reducing reliance on empirical screening alone.

The future prospects for 4-cyclopropylidene-1-(4-fluoro-3-methylbenzenesulfonyl)piperidine are promising given its unique structural features and potential pharmacological applications. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs. Their development underscores the ongoing importance of innovation in medicinal chemistry and highlights the need for continued investment in research infrastructure.

In conclusion,4-cyclopropylidene-1-(4-fluoro-3-methylbenzenesulfonyl)piperidine (CAS No. 2097926-47-9) represents a significant advancement in pharmaceutical chemistry due to its sophisticated structure and potential therapeutic applications. Its combination of functional groups offers unique opportunities for interaction with biological targets while maintaining favorable pharmacokinetic properties. As research progresses,this compound will likely serve as a valuable tool for developing novel treatments across multiple therapeutic areas.